Cas no 2171590-95-5 (3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
• CAS No: 2171590-95-5
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 6232226
• PubChem ID: 165581854
• Update Time: 2025-10-29

3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid
• EN300-1531665
• 3-[6-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
• 2171590-95-5
• EN300-1531515
• 2171304-44-0
• EN300-1530924
• (1s,3s)-3-[6-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[6-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutane-1-carboxylic acid
• 2171299-57-1

• Inchi： 1S/C27H29N3O5/c28-13-7-1-2-12-24(25(31)29-18-14-17(15-18)26(32)33)30-27(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,1-2,7,12,14-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LPNDYLMMTKZSED-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C(CCCCC#N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 129Ų

Additional information on 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid

Research Briefing on 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS: 2171590-95-5)

The compound 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid (CAS: 2171590-95-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications as a building block for constrained peptides, which are increasingly recognized for their enhanced stability and target specificity compared to linear peptides.

One of the key advancements in the research of this compound is its role in the synthesis of cyclic peptide mimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the incorporation of 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid into peptide backbones significantly improved resistance to proteolytic degradation. The cyclobutane ring introduces conformational constraints that stabilize secondary structures, making it an attractive scaffold for designing peptide-based therapeutics targeting protein-protein interactions (PPIs).

Further investigations have explored the synthetic pathways for this compound. A recent publication in Organic Letters detailed an optimized protocol for its preparation, highlighting the use of solid-phase peptide synthesis (SPPS) techniques. The Fmoc-protected amino acid derivative was efficiently coupled to resin-bound peptides, followed by cyclization under mild conditions. This method achieved high yields and purity, addressing previous challenges associated with the steric hindrance of the cyclobutane ring.

In addition to its synthetic utility, 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid has been investigated for its pharmacological properties. Preliminary in vitro studies reported in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest potential applications in developing anti-inflammatory agents, although further optimization and in vivo validation are required.

The compound's mechanism of action is thought to involve its ability to mimic natural peptide substrates, thereby interfering with enzyme-substrate interactions. Molecular docking simulations have shown that the cyclobutane ring and cyano group contribute to favorable binding interactions with target proteins. However, researchers caution that the compound's pharmacokinetic properties, such as membrane permeability and metabolic stability, need to be thoroughly evaluated in future studies.

Looking ahead, the versatility of 3-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutane-1-carboxylic acid positions it as a valuable tool in chemical biology. Its applications extend beyond therapeutic development to areas such as chemical probes for studying biological pathways and materials for drug delivery systems. Continued research efforts are expected to uncover new synthetic methodologies and biological activities, further expanding its utility in the pharmaceutical and biotechnology industries.